Cas no 1421513-84-9 (1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea)

• Product Name: 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea
• CAS No: 1421513-84-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6268092
• PubChem ID: 71803516
• Update Time: 2025-06-28

1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea
• VU0548139-1
• 1421513-84-9
• AKOS024555551
• F6414-0448
• 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-propan-2-ylurea
• 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(propan-2-yl)urea
• 1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-isopropylurea

• Inchi： 1S/C14H20N2O3/c1-9(2)16-14(18)15-8-12(17)10-3-4-13-11(7-10)5-6-19-13/h3-4,7,9,12,17H,5-6,8H2,1-2H3,(H2,15,16,18)
• InChI Key： HEKXEAZMYPDMOX-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(CNC(NC(C)C)=O)O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea

Chemical Profile of 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea (CAS No. 1421513-84-9)

1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea, identified by the CAS number 1421513-84-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused heterocyclic system with urea functionality, has garnered attention due to its structural complexity and potential biological activity. The presence of a benzofuran moiety linked to a hydroxyethyl side chain and a propyl-substituted urea group suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural framework of this compound incorporates several key pharmacophoric elements. The benzofuran ring is known for its stability and ability to engage in π-stacking interactions, which are often critical for binding affinity in protein-ligand interactions. Additionally, the urea moiety serves as a versatile pharmacophore, capable of forming hydrogen bonds with polar residues in biological targets. The hydroxyethyl side chain introduces hydrophilicity, potentially enhancing solubility and bioavailability, while the propan-2-yl group adds steric bulk, which can influence binding orientation and selectivity.

In recent years, there has been growing interest in molecules that combine structural features from different pharmacological classes. The combination of a benzofuran scaffold with urea-based pharmacophores has been explored in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, derivatives of benzofuran have shown promise in modulating enzyme activity by interacting with heme groups or other cofactors, while urea-based compounds are widely recognized for their ability to disrupt protein-protein interactions or inhibit kinase activity.

Current research in medicinal chemistry emphasizes the development of hybrid molecules that leverage structural diversity to achieve enhanced efficacy and reduced toxicity. The compound 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-yl)urea (CAS No. 1421513-84-9) aligns with this trend by integrating multiple functional groups into a single molecular entity. This approach not only increases the likelihood of finding potent binders but also allows for fine-tuning of physicochemical properties through structural modifications.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions to form the urea linkage and cyclization processes to construct the benzofuran core. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions can be employed to introduce the desired substituents with high precision. The use of chiral auxiliaries or asymmetric catalysis may also be considered to enhance enantioselectivity, which is crucial for many pharmaceutical applications.

The biological evaluation of 1-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-3-(propan-2-y]urea (CAS No. 1421513 -84 -9) has been initiated in several in vitro assays to assess its potential therapeutic utility. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The hydroxyethyl group may contribute to membrane permeability, facilitating cellular uptake, while the propyl substituent could modulate metabolic stability by influencing clearance pathways.

Comparative studies with structurally related compounds have provided insights into the importance of each pharmacophoric element. For example, analogs with shorter or longer alkoxy chains have revealed differential effects on binding affinity and metabolic profiles. Similarly, variations in the substitution pattern on the benzofuran ring can significantly alter biological activity by influencing electronic properties or steric hindrance at the binding site.

The integration of computational chemistry tools has accelerated the discovery process for this class of compounds. Molecular docking simulations can predict binding modes and affinities for target proteins, while quantum mechanical calculations provide detailed insights into electronic structure and reactivity. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and optimization of lead structures.

The pharmacokinetic profile of 1 - 2 - ( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) - 2 - hydroxyethyl - 3 - ( propan - 2 - yl ) urea ( CAS No . 1421513 -84 -9) is under active investigation to determine its suitability for clinical development. Parameters such as solubility, permeability, and metabolic stability are critical factors that influence drug-like properties. Additionally , preclinical toxicology studies are being conducted to assess safety margins and identify potential liabilities before advancing into human trials.

The development pipeline for this compound reflects current trends in drug discovery towards personalized medicine and targeted therapies. By leveraging structural diversity and computational biology , researchers aim to identify novel mechanisms of action that address unmet medical needs. The versatility of the benzofuran scaffold combined with urea-based pharmacophores positions this molecule as a valuable tool for exploring new therapeutic modalities.

In conclusion,1 - 2 -( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) - 2 hydroxyethyl --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( propan --( CAS No . 1421513--84--9) represents an intriguing chemical entity with potential applications across multiple therapeutic domains . Its unique structural features , coupled with promising preliminary biological data , make it a compelling subject for further research . As advancements continue in synthetic methodologies and computational biology , opportunities for optimizing this compound will emerge , paving the way for innovative therapeutic solutions.